![molecular formula C7H3BrINS B1532877 6-Bromo-2-iodobenzo[d]thiazole CAS No. 1188077-72-6](/img/structure/B1532877.png)
6-Bromo-2-iodobenzo[d]thiazole
Overview
Description
Scientific Research Applications
Antimycobacterial Agents
6-Bromo-2-iodobenzo[d]thiazole derivatives have been explored for their potential as antimycobacterial agents. These compounds have shown significant activity against Mycobacterium tuberculosis, the causative agent of tuberculosis . The derivatives are designed and synthesized to target specific proteins within the bacterial cell, aiming to inhibit their function and thus combat the disease.
Antitumor and Cytotoxic Activities
Thiazole derivatives, including those with a 6-bromo-2-iodobenzo[d]thiazole moiety, have been reported to exhibit cytotoxicity against various human tumor cell lines . These compounds are being studied for their potential use in cancer therapy, with the goal of developing new antitumor drugs that can effectively target and kill cancer cells.
Non-Steroidal Anti-Inflammatory Drugs (NSAIDs)
In the field of medicinal chemistry, 6-bromo-2-iodobenzo[d]thiazole has been utilized in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) . These drugs are designed to reduce inflammation and pain without the side effects associated with steroids.
Organic Synthesis
This compound serves as a building block in organic synthesis, particularly in the construction of complex molecules . Its reactive sites make it a valuable component for creating a variety of chemical structures, which can be further modified for different applications.
Drug Discovery
6-Bromo-2-iodobenzo[d]thiazole plays a role in the discovery of new drugs. It is used in the synthesis of various pharmacologically active molecules, contributing to the development of new therapeutic agents .
Industrial Applications
While specific industrial applications of 6-Bromo-2-iodobenzo[d]thiazole are not widely reported, its role as an intermediate in chemical synthesis suggests potential uses in the manufacturing of dyes, pigments, and other industrial chemicals .
Environmental Applications
The use of 6-Bromo-2-iodobenzo[d]thiazole in environmental applications is not explicitly documented. However, its chemical properties could be explored for environmental remediation or as a component in sensors for detecting environmental pollutants .
Material Science
In material science, 6-Bromo-2-iodobenzo[d]thiazole could be investigated for its potential in creating new materials with unique properties, such as enhanced durability or specialized conductivity .
Analytical Chemistry
This compound may be used as a standard or reagent in analytical chemistry to develop new methods for the detection and quantification of various substances .
Biochemistry Research
In biochemistry research, 6-Bromo-2-iodobenzo[d]thiazole can be utilized in the study of biochemical processes and the development of biochemical assays .
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-bromo-2-iodo-1,3-benzothiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrINS/c8-4-1-2-5-6(3-4)11-7(9)10-5/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BKEJBIDIIKBSFD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)SC(=N2)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrINS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20737841 |
Source
|
| Record name | 6-Bromo-2-iodo-1,3-benzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20737841 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
339.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-2-iodobenzo[d]thiazole | |
CAS RN |
1188077-72-6 |
Source
|
| Record name | 6-Bromo-2-iodo-1,3-benzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20737841 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-fluoro-3-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine](/img/structure/B1532802.png)
![4-[(4-Fluoropiperidin-1-yl)methyl]phenol](/img/structure/B1532815.png)
